Cas no 2224-39-7 (2-Octanol, 1-nitro-)
2-Octanol, 1-nitro- structure
Product Name:2-Octanol, 1-nitro-
2-Octanol, 1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanol, 1-nitro-
- 1-nitrooctan-2-ol
- (+-)-1-nitro-octan-2-ol
- (+-)-1-Nitro-octanol-(2)
- 1-nitro-2-octanol
- 1-nitro-octan-2-ol
- 1-Nitro-octanol-(2)
- 2-Hydroxy-1-nitro-octan
- AC1L3UKO
- AC1Q21TA
- AR-1C4857
- CTK1A6562
- NSC19563
- NSC 19563
- NSC-19563
- 2-hydroxynitro octane
- 2224-39-7
- SCHEMBL10947381
-
- Inchi: 1S/C8H17NO3/c1-2-3-4-5-6-8(10)7-9(11)12/h8,10H,2-7H2,1H3
- InChI Key: UHUZCPVKBAPSSA-UHFFFAOYSA-N
- SMILES: OC(C[N+](=O)[O-])CCCCCC
Computed Properties
- Exact Mass: 175.12091
- Monoisotopic Mass: 175.120843
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 2.3
Experimental Properties
- Density: 1.023
- Boiling Point: 275.1°C at 760 mmHg
- Flash Point: 115.1°C
- Refractive Index: 1.456
- PSA: 63.37
- LogP: 2.11760
2224-39-7 (2-Octanol, 1-nitro-) Related Products
- 14199-83-8(1-Deoxy-1-nitro-D-mannitol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk